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Compound of Interest

Compound Name: Pomarose

Cat. No.: B12675126

Essential Safety and Handling Guide for Pomarose

This guide provides crucial safety and logistical information for the handling and disposal of
Pomarose, a potent fragrance ingredient. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment.

Physicochemical and Safety Data

While a comprehensive Safety Data Sheet (SDS) for Pomarose is not readily available, the
following table summarizes its known properties and general safety recommendations for
similar aromatic ketones and fragrance oils. All personnel should handle Pomarose as a
potentially hazardous substance.
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Property

Value

Safety Implication

Chemical Name

(2E,52)-5,6,7-trimethylocta-
2,5-dien-4-one

The unsaturated ketone
structure suggests potential for
reactivity and skin

sensitization.

Appearance

Colorless to pale yellow liquid

Spills may not be easily visible.

Odor

Powerful fruity rose odor

High odor intensity
necessitates handling in well-
ventilated areas to avoid
sensory irritation and potential
respiratory effects.[1][2]

Boiling Point

236.15 °C (estimated)

Low volatility at room
temperature, but vapor
concentration can increase
with heating.

Solubility

Soluble in alcohol, insoluble in

water

Spills should not be cleaned

with water alone.[1]

GHS Hazard Class

Not officially classified. Treat
as a potential skin and eye

irritant.

Assume potential for skin
irritation and sensitization

based on the chemical class.

[3]4]

Occupational Exposure Limits

Not established.

Minimize exposure through
engineering controls and
appropriate PPE.

Operational Plan for Handling Pomarose

Adherence to the following step-by-step protocol is mandatory for the safe handling of

Pomarose.

Pre-Handling Procedures
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e Hazard Assessment: Before any procedure, conduct a thorough hazard assessment for the
planned experiment.

e PPE Inspection: Ensure all required Personal Protective Equipment (PPE) is available and in
good condition.

» Ventilation Check: Confirm that the designated handling area, preferably a chemical fume
hood, has adequate ventilation.[1][2]

Spill Kit: Verify that a chemical spill kit is readily accessible.[5]

Required Personal Protective Equipment (PPE)

The minimum required PPE for handling Pomarose is as follows:

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over
goggles when handling larger quantities or when there is a significant splash risk.[6][7][8]

e Hand Protection: Nitrile gloves are required. For prolonged contact or when handling larger
volumes, consider double-gloving or using heavier-duty chemical-resistant gloves.[3][6][7]

e Body Protection: A lab coat must be worn and fully buttoned.[5][8][9]

o Footwear: Closed-toe shoes are mandatory in the laboratory.

Handling Protocol

e Don all required PPE before entering the designated handling area.

e Conduct all manipulations of Pomarose within a certified chemical fume hood to minimize
inhalation exposure.[5][9]

o Use appropriate laboratory equipment (e.g., pipettes, graduated cylinders) for transferring
and measuring the liquid.

» Avoid direct contact with skin and eyes. If contact occurs, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.[4]
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» Keep containers of Pomarose tightly sealed when not in use.[1][4]

Post-Handling Procedures

» Decontamination: Wipe down the work surface with an appropriate solvent (e.g., ethanol)
followed by a detergent solution.

» Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
residue and dispose of them in the designated chemical waste container.

» Hand Washing: Wash hands thoroughly with soap and water after completing the work and
before leaving the laboratory.

Disposal Plan for Pomarose Waste

All Pomarose waste must be treated as hazardous chemical waste.

Waste Segregation and Collection

e Liquid Waste: Collect all unused Pomarose and solutions containing Pomarose in a
dedicated, clearly labeled, and sealed waste container. The container must be compatible
with organic solvents.

o Solid Waste: All disposable items contaminated with Pomarose (e.g., gloves, pipette tips,
paper towels) must be collected in a separate, sealed, and clearly labeled solid chemical
waste container.[10]

Labeling and Storage
o Label all waste containers with "Hazardous Waste," the full chemical name ("Pomarose"),

and the primary hazard (e.g., "Aromatic Ketone," "Fragrance Compound").

o Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials.

Final Disposal

» Arrange for the disposal of all Pomarose waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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e DO NOT pour Pomarose or its solutions down the drain.[11]
» DO NOT dispose of contaminated solid waste in the regular trash.

Experimental Workflow and Safety Procedures

The following diagram illustrates the essential workflow for the safe handling and disposal of
Pomarose.
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Pomarose Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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